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Sodium tetrachloroaurate(III)

hydrate

Cat. No.: B1603453 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
Sodium tetrachloroaurate(III), Na[AuCl4], is a pivotal gold compound utilized in various fields,

including catalysis and medicine. A complete understanding of its chemical properties and

reactivity profile necessitates a precise determination of the oxidation state of the central gold

atom. This technical guide elucidates the theoretical principles for determining this oxidation

state, presents the data in a structured format, and provides a detailed hypothetical protocol for

its experimental verification using X-ray Photoelectron Spectroscopy (XPS).

Theoretical Determination of Gold's Oxidation State
The oxidation state of an atom in a molecule or ion is the charge it would possess if all the

chemical bonds were purely ionic. The determination in an ionic compound like Na[AuCl4]

follows a set of established rules. The compound consists of a sodium cation (Na⁺) and a

tetrachloroaurate anion ([AuCl4]⁻).

Fundamental Principles:

Overall Charge Neutrality: The sum of the oxidation states of all atoms in a neutral

compound must equal zero.[1][2]
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Alkali Metals: Sodium (Na), as a Group 1 alkali metal, consistently exhibits an oxidation state

of +1 in its compounds.[1][3][4][5][6][7]

Halogens: Chlorine (Cl), when bonded to a less electronegative element like a metal,

typically has an oxidation state of -1.[3][5][8][9]

Step-by-Step Calculation:

Let the oxidation state of gold (Au) be represented by 'x'.

Assign the known oxidation state to sodium: Na = +1.

Assign the known oxidation state to each chlorine atom: Cl = -1.

Apply the principle of charge neutrality to the entire compound, Na[AuCl4]: (Oxidation State

of Na) + (Oxidation State of Au) + 4 × (Oxidation State of Cl) = 0

Substitute the known values into the equation: (+1) + (x) + 4 × (-1) = 0

Solve for x: 1 + x - 4 = 0 x - 3 = 0 x = +3

Thus, the theoretical oxidation state of gold in Na[AuCl4] is +3. This is a common oxidation

state for gold, often referred to as auric.[10][11] The anion, [AuCl4]⁻, is known as the

tetrachloroaurate(III) ion.[12]

Data Presentation: Oxidation State Calculation
The quantitative data for determining the oxidation state of gold is summarized below.
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Element Symbol
Oxidation
State

Number of
Atoms

Total Charge
Contribution

Sodium Na +1 1 +1

Gold Au +3 (Calculated) 1 +3

Chlorine Cl -1 4 -4

Overall

Compound
Na[AuCl4] 0

(+1) + (+3) + (-4)

= 0

Logical Workflow for Oxidation State Determination
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Compound Analysis

Applying Rules

Calculation

Na[AuCl4]
Overall Charge = 0

Identify Components:
1x Na
1x Au
4x Cl

Rule: Na (Alkali Metal) = +1

Rule: Cl (Halide) = -1

Unknown: Au = x

Set up Equation:
(Na) + (Au) + 4(Cl) = 0
(+1) + (x) + 4(-1) = 0

Solve for x:
x = +3
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1. Sample Preparation

2. Data Acquisition

3. Data Analysis

4. Interpretation

Mount Na[AuCl4] powder
onto conductive tape

Load sample into UHV
(Ultra-High Vacuum) chamber

Irradiate sample with
monochromatic X-rays

Acquire high-resolution scan
of the Au 4f region

Perform charge correction
(e.g., to Adventitious C 1s at 284.8 eV)

Fit Au 4f spectrum to resolve
4f₇/₂ and 4f₅/₂ peaks

Compare experimental Au 4f₇/₂
binding energy to literature values

Confirmation: Binding energy
~86 eV indicates Au(III)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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